Cas no 1460339-24-5 (3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1460339-24-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6427536
• PubChem ID: 60709318
• Update Time: 2025-08-02

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• EN300-13221891
• AKOS009111019
• 3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 1460339-24-5
• SCHEMBL24132764

• Inchi： 1S/C12H13NO4/c1-3-6-17-12(16)13-10-5-4-9(11(14)15)7-8(10)2/h3-5,7H,1,6H2,2H3,(H,13,16)(H,14,15)
• InChI Key： ZSBOZVPFGJHKHV-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Research Briefing on 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 1460339-24-5)

The compound 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 1460339-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for more complex pharmacophores. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, aiming to unlock its full therapeutic potential.

One of the key areas of interest is the role of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in the design of enzyme inhibitors. Researchers have investigated its ability to interact with specific enzymatic targets, leveraging its carboxyl and carbamate functional groups. Preliminary findings suggest that this compound exhibits moderate inhibitory activity against certain proteases, making it a candidate for further optimization in the development of novel therapeutics for conditions such as inflammatory diseases and cancer.

In addition to its biological activity, recent synthetic methodologies have been developed to improve the yield and purity of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis route that significantly reduces the number of steps and byproducts, enhancing its scalability for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Furthermore, computational studies have provided insights into the molecular interactions of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid with biological targets. Molecular docking simulations revealed favorable binding affinities with several disease-relevant proteins, supporting its potential as a lead compound. These findings have spurred further experimental validation, with ongoing studies aiming to elucidate its mechanism of action and pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward preclinical testing.

In conclusion, 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 1460339-24-5) represents a promising scaffold in medicinal chemistry. Its versatile chemical structure and emerging biological activities make it a valuable candidate for further research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and computational methodologies, will likely yield significant contributions to the field of chemical biology and drug discovery.